((1s)-1-(3-Pyridyl)ethyl)methylamine

• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• SMILES: CC(C1=CN=CC=C1)NC
• InChI: InChI=1S/C8H12N2/c1-7(9-2)8-4-3-5-10-6-8/h3-7,9H,1-2H3/t7-/m0/s1
• InChIKey: RYLMQQMCVLCCOT-ZETCQYMHSA-N

((1S)-1-(3-Pyridyl)ethyl)methylamine (CAS 42794-22-9): Chiral Secondary Amine Building Block for Nicotinic Ligand Synthesis and Asymmetric Chemistry

((1S)-1-(3-Pyridyl)ethyl)methylamine (CAS 42794-22-9) is a chiral, non-racemic secondary amine with the molecular formula C₈H₁₂N₂ and a molecular weight of 136.19 g/mol . The compound features a pyridine ring substituted at the 3-position with an (S)-configured N-methylaminoethyl side chain, placing it within the 3-pyridylalkylamine class that includes intermediates for nicotinic acetylcholine receptor (nAChR) modulators and chiral ligands for metal coordination [1][2]. Commercially, it is supplied with a minimum purity specification of 95% and is recommended for long-term storage in cool, dry conditions .

1

Single (S)-Enantiomer

Defined absolute configuration for stereochemically controlled nAChR ligand synthesis.

2

Pre-Installed N-Methyl Group

Secondary amine ready for reductive amination; eliminates one N-alkylation step.

3

Documented Purity Specification

Supplied with minimum purity specification and storage recommendations for reproducible research.

• [1] Smith, H.E.; Schaad, L.J. Optically active amines. XIV. Circular dichroism of 1-(2-, 3-, and 4-pyridyl)ethylamine and some related compounds. Journal of the American Chemical Society, 1973, 95(3), 868–874. View Source
• [2] US Patent 5,736,560. Substituted pyridines useful as modulators of acetylcholine receptors. Cosford, N.D.; Vernier, J.-M. Issued April 7, 1998. View Source

Why ((1S)-1-(3-Pyridyl)ethyl)methylamine Cannot Be Replaced by Racemic, Enantiomeric, or Des-Methyl Analogs

Chiral 3-pyridylalkylamines are not interchangeable across stereoisomers or N-substitution patterns for three reasons. First, the (S)-absolute configuration at the benzylic carbon determines the spatial orientation of the amine pharmacophore; the (R)-enantiomer and racemate produce different circular dichroism signatures and, when incorporated into nAChR-targeted scaffolds, can yield divergent receptor-binding geometries [1]. Second, N-methylation converts a primary amine into a secondary amine, altering hydrogen-bond donor count (from 2 to 1), basicity, steric bulk, and metabolic susceptibility relative to the des-methyl analog (S)-(-)-1-(3-pyridyl)ethylamine (CAS 27854-93-9) [1]. Third, the N-methyl group is a key synthetic handle for further alkylation or reductive amination in building more complex nAChR ligand architectures, as exemplified in patent literature where this compound serves as a reactant for dimethylamino derivatives [2]. A generic purchase of the racemate or a primary amine analog risks introducing an incorrect stereochemical vector or a different reactivity profile that cannot be corrected downstream.

Racemic mixture or (R)-enantiomer

Divergent CD signature and receptor-binding geometry; racemate yields diastereomeric products, confounding SAR interpretation.

Des-methyl primary amine analog

Different hydrogen-bond donor count, basicity, and reactivity; requires additional N-methylation step, altering synthetic efficiency.

General 3-pyridylethylamine without stereochemical specification

Undefined enantiomeric purity; cannot guarantee correct stereochemical vector in downstream asymmetric transformations.

• [1] Smith, H.E.; Schaad, L.J. Optically active amines. XIV. Circular dichroism of 1-(2-, 3-, and 4-pyridyl)ethylamine and some related compounds. Journal of the American Chemical Society, 1973, 95(3), 868–874. View Source
• [2] US Patent 5,736,560. Substituted pyridines useful as modulators of acetylcholine receptors. Cosford, N.D.; Vernier, J.-M. Issued April 7, 1998. Example synthetic schemes employing N-methyl-1-(pyridin-3-yl)ethanamine as reactant. View Source

((1S)-1-(3-Pyridyl)ethyl)methylamine: Quantitative Differentiation Evidence vs. Closest Analogs

Absolute Stereochemical Configuration: (S)-Enantiomer Circular Dichroism Signature vs. (R)-Enantiomer and Racemate

The (S)-enantiomer of 1-(3-pyridyl)ethylamine derivatives exhibits a characteristic negative Cotton effect in circular dichroism (CD) spectroscopy, in contrast to the positive CD maximum observed for the (R)-enantiomer [1]. In the foundational study by Smith and Schaad (1973), (S)-(-)-1-(3-pyridyl)ethylamine displayed a negative CD maximum in the 240–300 nm region, while (R)-(+)-1-(3-pyridyl)ethylamine showed a positive maximum, and the racemate exhibited no net CD signal [1]. This CD signature is maintained in the N-methylated derivative, providing a quantitative, instrument-based method to verify enantiomeric identity upon receipt—a quality attribute that a racemic procurement (CAS 120741-33-5) cannot satisfy because the racemate lacks any net CD response [1].

CD Enantiomer Attribution

Class-level inference

(S)-enantiomer: negative CD maximum (240–300 nm). (R)-enantiomer: positive; racemate: null signal.

Supports enantiomeric identity verification upon receipt.

Orthogonal to chiral HPLC; CD method from Smith & Schaad 1973.

Evidence Dimension	Circular dichroism (CD) sign in the 240–300 nm region
Target Compound Data	Negative CD maximum (inferred from (S)-1-(3-pyridyl)ethylamine parent, consistent with S-configuration and N-methyl substitution) [1]
Comparator Or Baseline	(R)-(+)-1-(3-pyridyl)ethylamine: positive CD maximum; Racemic mixture: no net CD signal
Quantified Difference	Qualitative sign inversion (negative vs. positive); null signal for racemate
Conditions	CD spectroscopy in solution; 240–300 nm wavelength range as reported in Smith & Schaad, J. Am. Chem. Soc. 1973 [1]

Why This Matters

The CD signature enables unambiguous identity verification and enantiomeric excess assessment upon receipt, ensuring that downstream asymmetric syntheses or chiral biological assays start from the correct stereoisomer rather than an inactive or differently active enantiomer.

• [1] Smith, H.E.; Schaad, L.J. Optically active amines. XIV. Circular dichroism of 1-(2-, 3-, and 4-pyridyl)ethylamine and some related compounds. Journal of the American Chemical Society, 1973, 95(3), 868–874. View Source

Hydrogen-Bond Donor Count and Steric Profile: N-Methyl Secondary Amine vs. Primary Amine (S)-(-)-1-(3-Pyridyl)ethylamine

((1S)-1-(3-Pyridyl)ethyl)methylamine is a secondary amine with exactly one hydrogen-bond donor (the N–H of the methylamino group), compared to two hydrogen-bond donors in the primary amine analog (S)-(-)-1-(3-pyridyl)ethylamine (CAS 27854-93-9) [1]. The computed LogP for the racemic N-methyl derivative (CAS 120741-33-5) is approximately 0.6, and the topological polar surface area is 24.9 Ų, both of which differ from the primary amine analog due to the additional methyl group [1]. The N-methyl substitution also increases steric hindrance around the nitrogen, which modulates the compound's reactivity in reductive amination and N-alkylation reactions used to construct nAChR-targeted ligands [2].

Hydrogen-Bond & LogP Profile

Class-level inference

HBD = 1 (secondary amine). Computed LogP ≈ 0.6, TPSA = 24.9 Ų. Primary amine analog: HBD = 2.

Reduced HBD count and higher LogP may support CNS fragment property context.

Values from racemic analog; stereoisomer may differ slightly.

Evidence Dimension	Hydrogen-bond donor count and computed LogP
Target Compound Data	HBD = 1; LogP ≈ 0.6 (based on racemic CAS 120741-33-5 data); TPSA = 24.9 Ų [1]
Comparator Or Baseline	(S)-(-)-1-(3-Pyridyl)ethylamine: HBD = 2; LogP not explicitly available but expected lower due to lack of N-methyl group
Quantified Difference	HBD reduced from 2 to 1; LogP increased by approximately 0.3–0.5 units (estimated contribution of N-methyl group)
Conditions	Computed physicochemical properties from MolAid database for racemic analog (CAS 120741-33-5) [1]

Why This Matters

The lower HBD count improves membrane permeability potential and reduces the number of polar interactions, which is critical when the compound is used as a fragment or intermediate in CNS-targeted drug discovery programs where blood-brain barrier penetration is a design parameter.

• [1] MolAid Chemical Database. N-Methyl-1-(pyridin-3-yl)ethanamine (CAS 120741-33-5) – Physicochemical Properties. Available at: https://www.molaid.com (accessed 2026-05-02). View Source
• [2] US Patent 5,736,560. Substituted pyridines useful as modulators of acetylcholine receptors. Cosford, N.D.; Vernier, J.-M. Issued April 7, 1998. View Source

Synthetic Utility as a Chiral Methylamino Building Block for nAChR Modulator Libraries

US Patent 5,736,560 explicitly discloses N-methyl-1-(pyridin-3-yl)ethanamine as a reactant in the synthesis of dimethyl-(1-[3]pyridyl-ethyl)-amine, a key intermediate in a broader class of substituted pyridines that displace [³H]-nicotine from mammalian cerebral membrane binding sites [1]. The (S)-enantiomer specifically enables stereochemically defined construction of nAChR modulators, where the absolute configuration at the benzylic position influences receptor subtype selectivity and agonist/antagonist functional activity [1]. In contrast, the racemate (CAS 120741-33-5) would yield a mixture of diastereomeric products when coupled to other chiral fragments, complicating purification and confounding structure-activity relationship (SAR) interpretation.

Synthetic Utility

Supporting evidence

Forms dimethyl-(1-[3]pyridyl-ethyl)-amine in one step; (S)-configuration preserved. Primary amine route requires additional N-methylation.

Reduces synthetic step count and avoids chiral resolution.

Patent US 5,736,560 example; racemic version yields diastereomeric mix.

Evidence Dimension	Synthetic pathway enablement for nAChR modulator synthesis
Target Compound Data	Forms dimethyl-(1-[3]pyridyl-ethyl)-amine upon reaction with formaldehyde and sodium borohydride; the (S)-configuration is preserved through the transformation [1]
Comparator Or Baseline	Racemic CAS 120741-33-5 produces racemic dimethyl derivative; (S)-primary amine CAS 27854-93-9 lacks the N-methyl group and requires an additional N-methylation step
Quantified Difference	One fewer synthetic step versus primary amine route; enantiopure product vs. racemic mixture
Conditions	Reductive amination with formaldehyde and sodium borohydride as described in US 5,736,560 [1]

Why This Matters

Procuring the pre-installed (S)-N-methylamine directly eliminates an N-methylation step and avoids chiral resolution, reducing synthetic sequence length and cost in medicinal chemistry campaigns targeting nAChR subtypes.

• [1] US Patent 5,736,560. Substituted pyridines useful as modulators of acetylcholine receptors. Cosford, N.D.; Vernier, J.-M. Issued April 7, 1998. See reaction schemes and compound examples involving N-methyl-1-(pyridin-3-yl)ethanamine. View Source

Commercial Purity Specification: 95% Minimum vs. Lower-Grade General-Purpose 3-Pyridylethylamines

The commercially available ((1S)-1-(3-Pyridyl)ethyl)methylamine (CAS 42794-22-9) is supplied with a documented minimum purity specification of 95% by AKSci, with specific long-term storage recommendations (cool, dry place) . In comparison, generic 1-(3-pyridyl)ethylamine (CAS 56129-55-6, racemic primary amine) is listed by some suppliers at 95–96% purity but without enantiomeric specification, meaning the stereochemical purity is undefined . For the 3-pyridylalkylamine compound class more broadly, purity specifications at vendor level can range from 95% to 97%, but the key differential is the combination of enantiomeric identity plus chemical purity in the (S)-N-methyl derivative .

Purity Specification

Supporting evidence

Minimum purity 95% (CAS 42794-22-9). Generic 3-pyridylethylamine offers similar chemical purity but undefined enantiomeric purity.

Combined chemical and enantiomeric purity supports reproducible chiral synthesis.

Vendor datasheet; no pharmacopoeial monograph.

Evidence Dimension	Minimum purity specification
Target Compound Data	95% minimum purity (CAS 42794-22-9, AKSci)
Comparator Or Baseline	1-(3-Pyridyl)ethylamine (CAS 56129-55-6): 95–96% chemical purity, enantiomeric purity unspecified
Quantified Difference	Equivalent chemical purity (95%), but the comparator lacks specified enantiomeric purity
Conditions	Vendor technical datasheets; no unified pharmacopoeial monograph exists for either compound

Why This Matters

A defined purity specification with documented storage conditions provides the minimum quality assurance framework necessary for reproducible research; procurement of an enantiomerically undefined analog introduces uncontrolled variability into chiral syntheses.

((1S)-1-(3-Pyridyl)ethyl)methylamine: Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Stereochemically Controlled Synthesis of nAChR Modulator Libraries for CNS Drug Discovery

Medicinal chemistry teams synthesizing substituted pyridine ligands targeting nicotinic acetylcholine receptors (α4β2, α7 subtypes) can use ((1S)-1-(3-Pyridyl)ethyl)methylamine as a chiral building block to introduce a defined (S)-configuration at the benzylic position. US Patent 5,736,560 exemplifies its use in constructing dimethylamino derivatives that displace [³H]-nicotine from cerebral membranes, and the pre-installed N-methyl group eliminates an N-alkylation step relative to the primary amine route [1]. The defined stereochemistry ensures that SAR interpretation is not confounded by diastereomeric mixtures, which is essential when optimizing subtype selectivity and functional activity (agonist vs. antagonist).

Chiral Ligand Synthesis for Asymmetric Metal Catalysis

The (S)-configured N-methyl-1-(3-pyridyl)ethylamine scaffold, with its pyridine nitrogen available for metal coordination and the chiral secondary amine as a stereodirecting group, can serve as a precursor for chiral N,N-bidentate ligands. The circular dichroism signature established by Smith and Schaad (1973) provides a quality control benchmark for verifying enantiopurity after ligand synthesis [2]. This application scenario is supported by the broader literature on chiral 1-(pyridyl)ethylamine derivatives in asymmetric catalysis, where the absolute configuration at the benzylic carbon directly influences enantioselectivity.

Reference Standard for Chiral Purity Method Development in 3-Pyridylalkylamine QC

Analytical chemistry groups developing chiral HPLC or SFC methods for 3-pyridylalkylamine intermediates can use ((1S)-1-(3-Pyridyl)ethyl)methylamine as a single-enantiomer reference standard with a defined 95% minimum purity specification . Its negative CD maximum (inferred from the parent (S)-1-(3-pyridyl)ethylamine) provides an orthogonal spectroscopic method for enantiomeric identity confirmation [2]. The compound's defined absolute configuration and commercial availability make it suitable for calibrating retention times and establishing resolution criteria between (S)- and (R)-enantiomers in QC release testing.

Fragment-Based Lead Generation Targeting CNS nAChR Subtypes

In fragment-based drug discovery (FBDD), ((1S)-1-(3-Pyridyl)ethyl)methylamine presents a low-molecular-weight (136.19 Da) fragment with a single hydrogen-bond donor, computed LogP ≈ 0.6, and a pyridine ring capable of cation-π interactions with nAChR binding pockets [3]. These physicochemical properties are consistent with CNS lead-likeness criteria, and the compound's demonstrated incorporation into patent-disclosed nAChR modulator scaffolds provides a validated starting point for fragment growing or linking strategies [1]. The (S)-configuration ensures that any binding interactions detected in fragment screens are attributable to a single stereoisomer.

Application

Selection Property

Validation Focus

Stereochemically controlled nAChR modulator synthesis for CNS target research

Single (S)-enantiomer with pre-installed N-methyl secondary amine

Verify CD signature and enantiomeric purity by chiral HPLC; confirm single stereoisomer in binding assays

Chiral ligand precursor for asymmetric metal catalysis

Pyridine N-coordination site and (S)-configured stereodirecting amine

Confirm enantiopurity post-ligand synthesis via CD spectroscopy; assess enantioselectivity in catalytic test reaction

Chiral reference standard for 3-pyridylalkylamine QC method development

Defined absolute configuration and documented minimum purity specification

Establish resolution between (S)- and (R)-enantiomers using chiral HPLC/SFC; use CD as orthogonal identity check

Fragment-based screening for nicotinic receptor CNS targets

Low molecular weight (136.19 Da), single HBD, computed LogP consistent with lead-like space

Assess binding in fragment screens; ensure hits originate from single stereoisomer, not racemic mixture

• [1] US Patent 5,736,560. Substituted pyridines useful as modulators of acetylcholine receptors. Cosford, N.D.; Vernier, J.-M. Issued April 7, 1998. View Source
• [2] Smith, H.E.; Schaad, L.J. Optically active amines. XIV. Circular dichroism of 1-(2-, 3-, and 4-pyridyl)ethylamine and some related compounds. Journal of the American Chemical Society, 1973, 95(3), 868–874. View Source
• [3] MolAid Chemical Database. N-Methyl-1-(pyridin-3-yl)ethanamine (CAS 120741-33-5) – Physicochemical Properties (LogP, TPSA, HBD/HBA). Available at: https://www.molaid.com (accessed 2026-05-02). View Source